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Compound of Interest

Compound Name: 3-Aminotetrahydrofuran
104530-79-2; 111769-26-7;
CAS No.:
204512-94-7; 88675-24-5
Cat. No.: B2760935

Get Quote

Executive Summary

3-Aminotetrahydrofuran (3-ATHF) is a critical chiral building block in the synthesis of
antiretrovirals and kinase inhibitors. In analytical workflows, it presents a specific challenge: it is
isobaric (MW 87) with the common solvent/reagent Morpholine and structurally homologous to
Tetrahydrofurfurylamine.

This guide provides a definitive mass spectrometry (MS) profile for 3-ATHF, distinguishing it
from these alternatives through fragmentation mechanics. By leveraging the specific

-cleavage pathways of the primary amine versus the cyclic secondary amine, researchers can
unambiguously identify 3-ATHF in complex matrices.

Structural & Physicochemical Context

Before analyzing fragmentation, we must establish the structural baselines that dictate
ionization behavior.
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Experimental Protocol: Self-Validating Identification

To ensure reproducibility, the following protocol utilizes Electron lonization (El) at 70 eV, the

standard for structural elucidation.

Methodology: GC-MSJEI

« Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).

 lon Source: 230°C, 70 eV electron energy.

o Column: Rtx-5Amine or equivalent base-deactivated column (Essential to prevent peak

tailing of free amines).

» Validation Step: If a peak at m/z 87 is observed, check the m/z 30 vs. m/z 57 ratio.

o High m/z 30 / Low m/z 57

Indicates Primary Amine (3-ATHF).
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o High m/z 57 / Low m/z 30

Indicates Morpholine.

Fragmentation Mechanics & Analysis
3-Aminotetrahydrofuran (3-ATHF) Fragmentation

The fragmentation of 3-ATHF is driven by the Nitrogen Rule (odd MW = odd molecular ion) and
Stevenson’s Rule (charge retention on the fragment with lower ionization energy, typically the
nitrogen-containing fragment).

Primary Mechanism:

-Cleavage The radical cation formed at the nitrogen atom triggers cleavage of the C-C bond
adjacent to the amine.

e |onization:
(m/z 87).
o -Cleavage (Path A): Cleavage of the C3-C4 bond.

o This generates a resonance-stabilized iminium ion.

o Result: Formation of characteristic low-mass amine fragments, specifically m/z 30 (

» Ring Opening: The strain of the 5-membered ring coupled with the amine radical often leads
to ring opening and loss of neutral fragments like ethylene (

, 28 Da) or formaldehyde (

, 30 Da).

The Isobaric Differentiator: Morpholine

Morpholine (also MW 87) fragments differently because the nitrogen is part of the ring
(secondary amine).
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« Dominant Pathway: Ring opening followed by loss of

(formaldehyde).

e Base Peak:m/z 57 (

).

o Contrast: 3-ATHF does not readily form a stable m/z 57 ion because it lacks the specific

cyclic symmetry to lose

while retaining a stable cyclic iminium core.

Visualizing the Pathway

The following diagram illustrates the mechanistic divergence between 3-ATHF and Morpholine.
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Figure 1: Mechanistic divergence in fragmentation. 3-ATHF favors formation of m/z 30 via

primary alpha-cleavage, while Morpholine favors m/z 57 via ring contraction.

Comparative Data Summary

The table below summarizes the diagnostic ions required to confirm identity.

3-
] Morpholine .
lon (m/z) Aminotetrahydrofu . Interpretation
(Alternative)
ran (Target)
Molecular lon. Cannot
87 Present (M+) Present (M+) o
distinguish.
Diagnostic: High 57
indicates Morpholine
57 Low Intensity (<20%) High Intensity (100%) (Loss of
).
Diagnostic: Primary
30 High Intensity (Base Moderate/Low amine signature (
Peak)
).
Loss of
70 Present (M - 17) Absent/Low Characteristic of
primary amines.
Distinguishes
101 Absent Absent Tetrahydrofurfurylamin

e.

Decision Tree for Identification

Use this logic flow to interpret your MS data.
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Figure 2: Analytical decision tree for differentiating 3-ATHF from its common analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C110009&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109999&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=109-99-9
https://webbook.nist.gov/cgi/cbook.cgi?ID=C479594&Mask=200
https://www.benchchem.com/product/b2760935?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110009&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109999&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=109-99-9
https://www.benchchem.com/product/b2760935/docs#technical-comparison-guide-mass-spectrometry-profiling-of-3-aminotetrahydrofuran
https://www.benchchem.com/product/b2760935/docs#technical-comparison-guide-mass-spectrometry-profiling-of-3-aminotetrahydrofuran
https://www.benchchem.com/product/b2760935/docs#technical-comparison-guide-mass-spectrometry-profiling-of-3-aminotetrahydrofuran
https://www.benchchem.com/product/b2760935/docs#technical-comparison-guide-mass-spectrometry-profiling-of-3-aminotetrahydrofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2760935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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